Etoricoxib D4
Etoricoxib D4
A selective COX-2 inhibitor
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0196410
InChI:
InChI=1S/C18H15ClN2O2S/c1-12-3-4-14(10-20-12)18-17(9-15(19)11-21-18)13-5-7-16(8-6-13)24(2,22)23/h3-11H,1-2H3/i5D,6D,7D,8D
SMILES:
CC1=NC=C(C=C1)C2=C(C=C(C=N2)Cl)C3=CC=C(C=C3)S(=O)(=O)C
Molecular Formula:
C18H15ClN2O2S
Molecular Weight:
362.9 g/mol
Etoricoxib D4
CAS No.:
Cat. No.: VC0196410
Molecular Formula: C18H15ClN2O2S
Molecular Weight: 362.9 g/mol
Purity: 0.98
* For research use only. Not for human or veterinary use.
Specification
| Description | A selective COX-2 inhibitor |
|---|---|
| Molecular Formula | C18H15ClN2O2S |
| Molecular Weight | 362.9 g/mol |
| IUPAC Name | 5-chloro-2-(6-methylpyridin-3-yl)-3-(2,3,5,6-tetradeuterio-4-methylsulfonylphenyl)pyridine |
| Standard InChI | InChI=1S/C18H15ClN2O2S/c1-12-3-4-14(10-20-12)18-17(9-15(19)11-21-18)13-5-7-16(8-6-13)24(2,22)23/h3-11H,1-2H3/i5D,6D,7D,8D |
| Standard InChI Key | MNJVRJDLRVPLFE-KDWZCNHSSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1C2=C(N=CC(=C2)Cl)C3=CN=C(C=C3)C)[2H])[2H])S(=O)(=O)C)[2H] |
| SMILES | CC1=NC=C(C=C1)C2=C(C=C(C=N2)Cl)C3=CC=C(C=C3)S(=O)(=O)C |
| Canonical SMILES | CC1=NC=C(C=C1)C2=C(C=C(C=N2)Cl)C3=CC=C(C=C3)S(=O)(=O)C |
| Appearance | Light yellow to yellow Solid |
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